Cas no 191919-26-3 (3-(4-Bromophenyl)-5-chloro-1,2,4-thiadiazole)

3-(4-Bromophenyl)-5-chloro-1,2,4-thiadiazole is a heterocyclic compound featuring a 1,2,4-thiadiazole core substituted with a 4-bromophenyl group at the 3-position and a chlorine atom at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromophenyl moiety enhances its utility in cross-coupling reactions, while the chloro-substitution offers further derivatization potential. Its stability and well-defined crystalline properties facilitate handling and purification. This compound is particularly useful in medicinal chemistry for constructing bioactive scaffolds due to its balanced electronic and steric properties.

3-(4-Bromophenyl)-5-chloro-1,2,4-thiadiazole structure

191919-26-3 structure

Product Name:3-(4-Bromophenyl)-5-chloro-1,2,4-thiadiazole

CAS No:191919-26-3

MF:C₈H₄BrClN₂S

MW:275.552758216858

MDL:MFCD11052445

CID:2299163

PubChem ID:11832641

Update Time:2025-06-06

3-(4-Bromophenyl)-5-chloro-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

- 3-(4-Bromo-phenyl)-5-chloro-[1,2,4]thiadiazole
- AKOS014603354
- ZRTQOXAJYWTSKB-UHFFFAOYSA-N
- MFCD11052445
- 3-(4-bromophenyl)-5-chloro-1,2,4-thiadiazole
- DTXSID201257983
- AS-5150
- EN300-8121316
- 1,2,4-Thiadiazole, 3-(4-bromophenyl)-5-chloro-
- 191919-26-3
- SCHEMBL3979477
- 3-(4-Bromophenyl)-5-chloro-1,2,4-thiadiazole
- MDL： MFCD11052445
- Inchi： 1S/C8H4BrClN2S/c9-6-3-1-5(2-4-6)7-11-8(10)13-12-7/h1-4H
- InChI Key： ZRTQOXAJYWTSKB-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1=NSC(=N1)Cl

Computed Properties

Exact Mass: 273.89671Da
Monoisotopic Mass: 273.89671Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 54Å²

3-(4-Bromophenyl)-5-chloro-1,2,4-thiadiazole Security Information

HazardClass：IRRITANT

3-(4-Bromophenyl)-5-chloro-1,2,4-thiadiazole Pricemore >>

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TRC	B805270-50mg	3-(4-Bromophenyl)-5-chloro-1,2,4-thiadiazole	191919-26-3		50mg	$ 50.00	2022-06-06
TRC	B805270-100mg	3-(4-Bromophenyl)-5-chloro-1,2,4-thiadiazole	191919-26-3		100mg	$ 70.00	2022-06-06
TRC	B805270-500mg	3-(4-Bromophenyl)-5-chloro-1,2,4-thiadiazole	191919-26-3		500mg	$ 275.00	2022-06-06
Apollo Scientific	OR346103-1g	3-(4-Bromo-phenyl)-5-chloro-[1,2,4]thiadiazole	191919-26-3		1g	£115.00	2023-09-02
Apollo Scientific	OR346103-5g	3-(4-Bromo-phenyl)-5-chloro-[1,2,4]thiadiazole	191919-26-3		5g	£421.00	2023-09-02
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abcr	AB303165-1 g	3-(4-Bromo-phenyl)-5-chloro-[1,2,4]thiadiazole; 95%	191919-26-3		1 g	€212.00	2023-07-19
abcr	AB303165-5 g	3-(4-Bromo-phenyl)-5-chloro-[1,2,4]thiadiazole; 95%	191919-26-3		5 g	€642.00	2023-07-19
Matrix Scientific	058796-1g	3-(4-Bromo-phenyl)-5-chloro-[1,2,4]thiadiazole, 95+%	191919-26-3	95+%	1g	$260.00	2023-09-11
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